Cas no 94201-01-1 (Bicyclo[2.2.1]hept-5-ene-2-methanol,3-methyl-a-(3-methyl-2-buten-1-yl)-,2-acetate)

• Product name: Bicyclo[2.2.1]hept-5-ene-2-methanol,3-methyl-a-(3-methyl-2-buten-1-yl)-,2-acetate
• CAS No: 94201-01-1
• MF: C₁₆H₂₄O₂
• MW: 248.360565185547
• CID: 807119
• PubChem ID: 44148820

Bicyclo[2.2.1]hept-5-ene-2-methanol,3-methyl-a-(3-methyl-2-buten-1-yl)-,2-acetate Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]hept-5-ene-2-methanol,3-methyl-a-(3-methyl-2-buten-1-yl)-,2-acetate
• [4-methyl-1-(2-methyl-3-bicyclo[2.2.1]hept-5-enyl)pent-3-enyl] acetate
• 4-methyl-1-(3-methylbicyclo[2.2.1]hept-5-en-2-yl)pent-3-enyl acetate
• DTXSID00916152
• 94201-01-1
• EINECS 303-582-7
• 4-Methyl-1-(3-methylbicyclo(2.2.1)hept-5-en-2-yl)pent-3-enyl acetate
• NS00066452
• 4-Methyl-1-(3-methylbicyclo[2.2.1]hept-5-en-2-yl)pent-3-en-1-yl acetate

• Inchi： InChI=1S/C16H24O2/c1-10(2)5-8-15(18-12(4)17)16-11(3)13-6-7-14(16)9-13/h5-7,11,13-16H,8-9H2,1-4H3
• InChI Key： HMDYEXXZOIBMTJ-UHFFFAOYSA-N
• SMILES： CC1C2CC(C1C(CC=C(C)C)OC(=O)C)C=C2

Computed Properties

• Exact Mass: 248.178
• Monoisotopic Mass: 248.178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2
• XLogP3: 4.2

Experimental Properties

• Density: 0.993
• Boiling Point: 321.6°Cat760mmHg
• Flash Point: 109.1°C
• Refractive Index: 1.498